Cas no 1509629-46-2 (5-(trifluoromethyl)furan-2-carboximidamide)

5-(Trifluoromethyl)furan-2-carboximidamide is a fluorinated heterocyclic compound featuring a furan ring substituted with a trifluoromethyl group and a carboximidamide functional group. This structure imparts unique reactivity and stability, making it valuable in pharmaceutical and agrochemical research. The trifluoromethyl group enhances lipophilicity and metabolic resistance, while the carboximidamide moiety offers versatile synthetic utility, particularly in the formation of heterocycles and coordination complexes. Its well-defined chemical properties make it a useful intermediate in the development of bioactive molecules, including enzyme inhibitors and receptor modulators. The compound’s high purity and consistent performance ensure reliability in advanced synthetic applications.
5-(trifluoromethyl)furan-2-carboximidamide structure
1509629-46-2 structure
Product Name:5-(trifluoromethyl)furan-2-carboximidamide
CAS No:1509629-46-2
MF:C6H5F3N2O
MW:178.111911535263
CID:6088319
PubChem ID:83678076
Update Time:2025-10-22

5-(trifluoromethyl)furan-2-carboximidamide Chemical and Physical Properties

Names and Identifiers

    • 5-(trifluoromethyl)furan-2-carboximidamide
    • EN300-1976379
    • 1509629-46-2
    • Inchi: 1S/C6H5F3N2O/c7-6(8,9)4-2-1-3(12-4)5(10)11/h1-2H,(H3,10,11)
    • InChI Key: MSRSFXBRGVLCTR-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=C(C(=N)N)O1)(F)F

Computed Properties

  • Exact Mass: 178.03539727g/mol
  • Monoisotopic Mass: 178.03539727g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 63Ų

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Additional information on 5-(trifluoromethyl)furan-2-carboximidamide

Comprehensive Overview of 5-(Trifluoromethyl)furan-2-carboximidamide (CAS No. 1509629-46-2)

In the realm of organic chemistry and pharmaceutical research, 5-(trifluoromethyl)furan-2-carboximidamide (CAS No. 1509629-46-2) has emerged as a compound of significant interest. This molecule, characterized by its trifluoromethyl group and furan ring, is widely studied for its potential applications in medicinal chemistry and agrochemical development. Researchers are particularly intrigued by its unique structural features, which contribute to its reactivity and binding properties.

The carboximidamide moiety in 5-(trifluoromethyl)furan-2-carboximidamide is a key functional group that enables diverse chemical transformations. This makes the compound a valuable intermediate in the synthesis of more complex molecules. Recent studies have highlighted its role in the development of novel heterocyclic compounds, which are often explored for their biological activities. The presence of the trifluoromethyl group further enhances the compound's lipophilicity and metabolic stability, traits highly sought after in drug design.

One of the trending topics in chemical research is the exploration of fluorinated compounds, and 5-(trifluoromethyl)furan-2-carboximidamide fits perfectly into this category. Fluorination is a common strategy to improve the pharmacokinetic properties of drug candidates, and this compound's trifluoromethyl substitution aligns with current industry trends. Researchers are also investigating its potential as a building block for small-molecule inhibitors, which are crucial in targeting specific enzymes or receptors in therapeutic applications.

From an industrial perspective, the demand for high-purity chemical intermediates like 5-(trifluoromethyl)furan-2-carboximidamide is on the rise. Companies specializing in custom synthesis and contract research organizations (CROs) are increasingly incorporating this compound into their portfolios. Its versatility and compatibility with various reaction conditions make it a preferred choice for multi-step synthetic routes.

Another area of interest is the compound's potential role in agrochemical innovation. The furan ring and trifluoromethyl group are structural motifs often found in pesticides and herbicides. As the agricultural sector seeks more efficient and environmentally friendly solutions, 5-(trifluoromethyl)furan-2-carboximidamide could play a pivotal role in the development of next-generation crop protection agents.

In summary, 5-(trifluoromethyl)furan-2-carboximidamide (CAS No. 1509629-46-2) is a compound with broad applicability across multiple scientific disciplines. Its unique structural attributes and reactivity profile make it a valuable asset in both academic and industrial settings. As research continues to uncover new possibilities, this molecule is poised to remain at the forefront of chemical innovation.

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